Cas no 2680750-22-3 (1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 2680750-22-3
• MF: C₁₁H₁₄F₃NO₄
• MW: 281.228374004364
• CID: 6471752
• PubChem ID: 165906925
• Update Time: 2025-05-24

1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286065
• 2680750-22-3
• 1-[(prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid
• 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid

• Inchi： 1S/C11H14F3NO4/c1-2-6-19-9(18)15-5-3-4-10(7-15,8(16)17)11(12,13)14/h2H,1,3-7H2,(H,16,17)
• InChI Key： IKCOXPYUFMOXLV-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CN(C(=O)OCC=C)CCC1)(F)F

Computed Properties

• Exact Mass: 281.08749241g/mol
• Monoisotopic Mass: 281.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid

Comprehensive Overview of 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2680750-22-3)

1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2680750-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. Its molecular structure incorporates a trifluoromethyl group and a prop-2-en-1-yloxy carbonyl moiety, making it a valuable intermediate for synthesizing bioactive molecules.

The trifluoromethyl group in this compound is particularly noteworthy, as it enhances lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. Researchers are increasingly exploring fluorinated compounds like this one due to their potential applications in treating diseases such as cancer, inflammation, and central nervous system disorders. The compound's CAS No. 2680750-22-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise communication across global scientific communities.

In recent years, the demand for custom synthesis intermediates has surged, driven by advancements in high-throughput screening and combinatorial chemistry. 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid fits seamlessly into this trend, offering a scaffold for designing novel inhibitors and modulators. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, and other derivatives with tailored properties.

From an industrial perspective, the compound's synthesis and scalability are topics of keen interest. Optimizing green chemistry protocols for its production aligns with the global push toward sustainable manufacturing. Questions like "How to synthesize 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid efficiently?" or "What are the applications of trifluoromethyl piperidine derivatives?" frequently appear in scientific forums, reflecting the compound's relevance.

Another area of exploration is the compound's role in peptide mimetics and protease inhibitors. The piperidine ring is a common motif in FDA-approved drugs, and the introduction of a trifluoromethyl group can significantly alter binding affinities and pharmacokinetic profiles. This makes CAS No. 2680750-22-3 a promising candidate for fragment-based drug design.

Analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure the compound meets the stringent quality standards required for preclinical and clinical studies. Researchers also investigate its solubility, stability, and compatibility with various excipients, addressing common queries like "How to improve the bioavailability of trifluoromethyl-containing compounds?"

In summary, 1-[(Prop-2-en-1-yloxy)carbonyl]-3-(trifluoromethyl)piperidine-3-carboxylic acid (CAS No. 2680750-22-3) represents a cutting-edge tool in synthetic and medicinal chemistry. Its multifaceted applications, combined with the growing interest in fluorinated building blocks, position it as a compound of enduring significance. As research continues to uncover its potential, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.